Mirabegron N-Carbamoylglucuronide
Mirabegron N-Carbamoylglucuronide
Brand Name:
Vulcanchem
CAS No.:
1365244-67-2
VCID:
VC0130140
InChI:
InChI=1S/C28H32N4O10S/c29-27-31-18(14-43-27)12-20(34)30-17-8-6-15(7-9-17)10-11-32(13-19(33)16-4-2-1-3-5-16)28(40)42-26-23(37)21(35)22(36)24(41-26)25(38)39/h1-9,14,19,21-24,26,33,35-37H,10-13H2,(H2,29,31)(H,30,34)(H,38,39)/t19-,21-,22-,23+,24-,26-/m0/s1
SMILES:
C1=CC=C(C=C1)C(CN(CCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Molecular Formula:
C₂₈H₃₂N₄O₁₀S
Molecular Weight:
616.64
Mirabegron N-Carbamoylglucuronide
CAS No.: 1365244-67-2
Reference Standards
VCID: VC0130140
Molecular Formula: C₂₈H₃₂N₄O₁₀S
Molecular Weight: 616.64
| CAS No. | 1365244-67-2 |
|---|---|
| Product Name | Mirabegron N-Carbamoylglucuronide |
| Molecular Formula | C₂₈H₃₂N₄O₁₀S |
| Molecular Weight | 616.64 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[4-[[2-(2-amino-1,3-thiazol-4-yl)acetyl]amino]phenyl]ethyl-[(2R)-2-hydroxy-2-phenylethyl]carbamoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C28H32N4O10S/c29-27-31-18(14-43-27)12-20(34)30-17-8-6-15(7-9-17)10-11-32(13-19(33)16-4-2-1-3-5-16)28(40)42-26-23(37)21(35)22(36)24(41-26)25(38)39/h1-9,14,19,21-24,26,33,35-37H,10-13H2,(H2,29,31)(H,30,34)(H,38,39)/t19-,21-,22-,23+,24-,26-/m0/s1 |
| SMILES | C1=CC=C(C=C1)C(CN(CCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
| Synonyms | β-D-Glucopyranuronic Acid 1-[N-[2-[4-[[2-(2-Amino-4-thiazolyl)acetyl]amino]phenyl]ethyl]-N-[(2R)-2-hydroxy-2-phenylethyl]carbamate] |
| PubChem Compound | 91810674 |
| Last Modified | Nov 12 2021 |
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